![molecular formula C13H14N4O2S B1205503 N-methyl-N-[5-(2-pyridinyl)-1,3,4-thiadiazol-2-yl]-3-oxolanecarboxamide](/img/structure/B1205503.png)
N-methyl-N-[5-(2-pyridinyl)-1,3,4-thiadiazol-2-yl]-3-oxolanecarboxamide
Overview
Description
N-methyl-N-[5-(2-pyridinyl)-1,3,4-thiadiazol-2-yl]-3-oxolanecarboxamide is a member of pyridines.
Scientific Research Applications
Synthesis and Characterization
- The compound has been utilized in the synthesis and characterization of mono- and bicyclic heterocyclic derivatives containing 1,2,4-triazole, 1,3,4-thia-, and -oxadiazole rings. These compounds are significant due to their potential applications in various fields, including medicinal chemistry (El‐Sayed, Hegab, Tolan, & Abdel-Rahman, 2008).
Biological Properties
- In a study exploring the biological properties of rosin derivatives, certain compounds with 1,3,4-thiadiazole, pyridine, and amide moieties were designed and synthesized. These compounds showed significant interactions with DNA and proteins like bovine serum albumin (BSA), suggesting potential applications in the treatment of diseases (Li, Fei, Wang, Kong, & Long, 2020).
Antimicrobial and Anticancer Activity
- Various derivatives of 1,3,4-thiadiazole have been synthesized and studied for their antimicrobial and anticancer properties. These derivatives are of particular interest in medicinal chemistry due to their diverse applications as antibacterial, anticancer, antifungal, anti-inflammatory, and antidepressant agents (Ameen & Qasir, 2017).
Chemical Structure and Stability
- Studies have been conducted to understand the chemical structure and stability of compounds containing 1,3,4-thiadiazole. These compounds exhibit interesting properties due to their stable molecular structure, as indicated by negative values of HOMO and LUMO energies (Dani et al., 2013).
properties
Product Name |
N-methyl-N-[5-(2-pyridinyl)-1,3,4-thiadiazol-2-yl]-3-oxolanecarboxamide |
|---|---|
Molecular Formula |
C13H14N4O2S |
Molecular Weight |
290.34 g/mol |
IUPAC Name |
N-methyl-N-(5-pyridin-2-yl-1,3,4-thiadiazol-2-yl)oxolane-3-carboxamide |
InChI |
InChI=1S/C13H14N4O2S/c1-17(12(18)9-5-7-19-8-9)13-16-15-11(20-13)10-4-2-3-6-14-10/h2-4,6,9H,5,7-8H2,1H3 |
InChI Key |
NQUVOUKOXGTLEL-UHFFFAOYSA-N |
SMILES |
CN(C1=NN=C(S1)C2=CC=CC=N2)C(=O)C3CCOC3 |
Canonical SMILES |
CN(C1=NN=C(S1)C2=CC=CC=N2)C(=O)C3CCOC3 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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